Cas no 170489-25-5 (1H-Indole-3-carboxaldehyde, 1-acetyl-6-nitro-)

• Product Name: 1H-Indole-3-carboxaldehyde, 1-acetyl-6-nitro-
• CAS No: 170489-25-5
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 1352716
• Update Time: 2024-08-17

1H-Indole-3-carboxaldehyde, 1-acetyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 1-acetyl-6-nitro-

• Inchi： 1S/C11H8N2O4/c1-7(15)12-5-8(6-14)10-3-2-9(13(16)17)4-11(10)12/h2-6H,1H3
• InChI Key： RCSGZCRTXOLLHY-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C2=C(C=CC([N+]([O-])=O)=C2)C(C=O)=C1

Computed Properties

• Exact Mass: 232.04844

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 424.5±25.0 °C(Predicted)
• PSA: 82.21